Cas no 1227573-40-1 (2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1227573-40-1
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4689124
• Update Time: 2025-11-01

2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-hydroxy-5-(trifluoromethyl)pyridine
• FCH1141342
• 2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F4NO/c7-5-1-4(12)3(2-11-5)6(8,9)10/h1-2H,(H,11,12)
• InChI Key： YFWNJVJQECDYSX-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(NC=1)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 276
• Topological Polar Surface Area: 29.1

Additional information on 2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine

Introduction to 2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine (CAS No: 1227573-40-1)

2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine, identified by its CAS number 1227573-40-1, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its fluoro, hydroxyl, and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine contribute to its versatility in medicinal chemistry. The presence of a fluorine atom at the 2-position enhances the metabolic stability and lipophilicity of the molecule, while the hydroxyl group at the 4-position provides a site for further functionalization. Additionally, the trifluoromethyl group at the 5-position increases the electron-withdrawing effect, influencing the reactivity and binding affinity of the compound.

In recent years, 2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine has been extensively studied for its potential applications in drug discovery. Its pyridine core is a common motif in many pharmacologically active agents, and modifications to this scaffold have led to the development of novel therapeutic compounds. For instance, researchers have explored its use in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of 2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine is its role as a key intermediate in the production of small-molecule drugs. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, allows for the creation of diverse molecular architectures. This flexibility has been leveraged in the development of antiviral and antibacterial agents, where structural modifications can fine-tune biological activity.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their enhanced pharmacokinetic properties. Studies have demonstrated that fluorine atoms can improve drug absorption, distribution, metabolism, and excretion (ADME) profiles. Consequently, compounds like 2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine are being incorporated into drug design strategies to optimize therapeutic efficacy.

Agricultural applications of 2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine are also emerging as an important area of research. Fluorinated pyridines have been found to possess herbicidal and pesticidal properties, making them valuable candidates for developing next-generation crop protection agents. The compound's structural motifs are being integrated into formulations designed to combat resistant weeds and pests while maintaining environmental safety.

The synthesis of 2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques ensure that researchers can obtain sufficient quantities of the compound for further investigation.

In conclusion, 2-Fluoro-4-hydroxy-5-(trifluoromethyl)pyridine (CAS No: 1227573-40-1) represents a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and chemical properties make it an indispensable tool for medicinal chemists and agricultural scientists alike. As research continues to uncover new uses for this compound, its importance in drug discovery and crop protection is expected to grow even further.